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Compound of Interest

Compound Name: Monohexyl Phthalate

Cat. No.: B122986 Get Quote

For researchers, scientists, and professionals in drug development, the accurate quantification

of Monohexyl Phthalate (MHP) is critical for toxicological studies, environmental monitoring,

and quality control of consumer products. The reliability of these measurements heavily

depends on the quality of the certified reference materials (CRMs) used for instrument

calibration and method validation. This guide provides a comparison of commercially available

CRMs for MHP analysis, supported by experimental data and detailed analytical protocols.

Comparison of Monohexyl Phthalate Certified
Reference Materials
Several reputable suppliers offer CRMs for MHP. This section compares offerings from

AccuStandard, LGC Standards, and Sigma-Aldrich (TraceCERT), focusing on their certification

and available data.
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Feature AccuStandard LGC Standards
Sigma-Aldrich
(TraceCERT)

Product Number ALR-175S-CN[1][2] DRE-C16173000[3]

(Product number not

specified for MHP, but

available for other

phthalates)

Concentration
100 µg/mL in

Acetonitrile[1][2]
Neat or in solution[3] Neat or in solution

Certification
ISO 17034 Certified

Reference Material[2]

Produced under ISO

17034 accreditation[3]

Produced and certified

in accordance with

ISO/IEC 17025 and

ISO 17034

Traceability To NIST
Information not readily

available

Traceable to primary

material from an NMI

(e.g., NIST)

Certificate of Analysis
Available upon

request[4]

Available on the

product page[3]

Available for

download on the

product page

Reported

Purity/Uncertainty

Information typically

provided on CoA

Example CoA for a

similar product shows

certified value and

expanded

uncertainty[5]

Example CoA for a

similar product shows

certified value (mass

fraction) and

expanded

uncertainty[6]

Published

Performance Data

Not readily available

in application notes

Not readily available

in application notes

An application note for

a similar phthalate

CRM demonstrates

use in a validated

method[7]

Experimental Protocol: Quantification of Monohexyl
Phthalate in Human Urine by UHPLC-MS/MS
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A sensitive and precise method for the quantification of Monohexyl Phthalate in human urine

has been developed and validated using an Agilent UHPLC-MS/MS system.[8] This protocol

provides a robust workflow for researchers analyzing MHP in biological matrices.

Sample Preparation
Human urine samples are prepared by a simple dilution with acetonitrile (ACN).[8]

UHPLC-MS/MS Analysis
Instrumentation: Agilent 1290 Infinity III LC system coupled with an Agilent 6475 triple

quadrupole LC/MS (LC/TQ).[8]

Chromatographic Separation: An Agilent InfinityLab Poroshell HPH-C18 column is used for

the separation of MHP from matrix interferences.[8]

Mass Spectrometry Detection: The analysis is performed in multiple reaction monitoring

(MRM) mode. The quantifier ion transition for MHP is m/z 251.1 → 148.9.[8]

Method Performance
Linearity: The method demonstrated excellent linearity with a correlation coefficient (R²) of ≥

0.99 over a concentration range of 0.02 to 100 ng/mL.[8]

Limit of Detection (LOD): The instrument LOD was determined to be 0.02 ng/mL for the

quantifier ion.[8]

Precision: The method precision was evaluated through the relative standard deviation of

recovery (RSDr) from replicate analyses of prespiked quality control samples. The RSDr was

found to be 2.1%, indicating high repeatability.[8]

Visualizing the Workflow
To better understand the analytical process, the following diagrams illustrate the key steps.
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Caption: Experimental workflow for Monohexyl Phthalate analysis.
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Caption: Logical relationship for quantitative analysis using CRMs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.accustandard.com/certificate-of-analysis
https://documents.lgcstandards.com/MediaGallery/Dre/Dr.+Ehrenstorfer+Reference+Materials+for+Food+and+Environmental+Analysis+current.pdf
https://www.sigmaaldrich.cn/certificates/Graphics/COfAInfo/fluka/pdf/PDF450729.pdf
https://www.agilent.com/cs/library/applications/5990-9510EN.pdf
https://www.agilent.com/cs/library/applications/an-quantification-mnhexyp-human-urine-1290-infinityiii-lc-5994-8179en-agilent.pdf
https://www.benchchem.com/product/b122986#certified-reference-materials-for-monohexyl-phthalate-analysis
https://www.benchchem.com/product/b122986#certified-reference-materials-for-monohexyl-phthalate-analysis
https://www.benchchem.com/product/b122986#certified-reference-materials-for-monohexyl-phthalate-analysis
https://www.benchchem.com/product/b122986#certified-reference-materials-for-monohexyl-phthalate-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b122986?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

